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Compound of Interest

Compound Name: Butyl methanesulfinate

CAS No.: 675-87-6

Cat. No.: B14747322

Get Quote

Executive Summary
Butyl Methanesulfinate (

, MW 136) is a sulfinate ester often encountered as a byproduct or impurity in the synthesis of
sulfonated pharmaceutical ingredients. Its accurate identification is critical because it is
isomeric with Butyl Methyl Sulfone and chemically related to the potent genotoxin Butyl
Methanesulfonate (Butyl Mesylate, MW 152).

This guide delineates the specific electron ionization (EI) fragmentation pathways that

distinguish these three species. The core diagnostic differentiator is the McLafferty

rearrangement, which yields a characteristic fragment at

80 for the sulfinate, compared to

96 for the sulfonate and

79 for the sulfone.
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Mechanistic Fragmentation Analysis
The Core Mechanism: McLafferty Rearrangement
The most definitive fragmentation pathway for butyl esters (sulfinates and sulfonates) is the

McLafferty rearrangement. This process requires a

-hydrogen on the alkyl chain and a double bond at the ionization site (

).

Mechanism: The radical cation undergoes a 6-membered cyclic transition state.[1][2] The

-hydrogen from the butyl group migrates to the sulfinyl oxygen, followed by cleavage of the

-

carbon bond.

Result: Elimination of a neutral butene molecule (

, 56 Da) and formation of the corresponding acid radical cation.

Diagnostic Mass Shift
Compound

Precursor Ion
(M+)

Neutral Loss
Product Ion
(Diagnostic)

Structure of
Product

Butyl

Methanesulfinate 136 Butene (56 Da) 80
(Methanesulfinic

acid)

Butyl

Methanesulfonat

e
152 Butene (56 Da) 96

(Methanesulfonic

acid)

Secondary Pathways: Direct Cleavage
While the McLafferty rearrangement is chemically specific, direct bond cleavages provide

supporting evidence.

Alkoxy Cleavage (S-O Bond):
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Sulfinate: Cleavage yields

at

63.

Sulfonate: Cleavage yields

at

79.

Alkyl Cleavage (O-C Bond):

Both species typically yield a butyl carbocation

at

57, making this ion non-diagnostic for differentiation but useful for confirming the butyl
chain.

Comparative Data Analysis
The following table summarizes the key ions required to distinguish Butyl Methanesulfinate
from its common "look-alikes."
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Feature
Butyl

Methanesulfinate

Butyl

Methanesulfonate

(Genotoxin)

Butyl Methyl Sulfone

(Isomer)

Formula

Molecular Weight 136 152 136

Base Peak (Typical) 57 or 80 79 or 57 79 or 136

McLafferty Ion 80 96
Absent (No ester

oxygen)

Sulfur Core Ion
63 (

)

79 (

)

79 (

)

Key Distinction
Loss of Butene

80

Loss of Butene

96

Strong 79; No 80/96

shift

Visualization of Fragmentation Pathways
The following diagram illustrates the divergent pathways for the Sulfinate and Sulfonate esters,

highlighting the critical mass shift.
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Butyl Methanesulfinate (Sulfinate)

Butyl Methanesulfonate (Mesylate)

Molecular Ion (M+)
m/z 136

McLafferty Product
[CH3S(OH)O]+

m/z 80

- C4H8 (Butene)
(56 Da)

S-O Cleavage
[CH3SO]+

m/z 63

- OC4H9

Butyl Cation
[C4H9]+
m/z 57- CH3SO2

Molecular Ion (M+)
m/z 152

McLafferty Product
[CH3SO2OH]+

m/z 96

- C4H8 (Butene)
(56 Da)

S-O Cleavage
[CH3SO2]+

m/z 79
- OC4H9

Click to download full resolution via product page

Caption: Comparative fragmentation pathways showing the diagnostic McLafferty shift from m/z

80 (Sulfinate) to m/z 96 (Sulfonate).

Experimental Protocol: Differentiation Workflow
This protocol is designed for researchers using GC-MS (EI source) to identify impurities in drug

substances.

Step 1: Sample Preparation
Solvent: Dissolve sample in Dichloromethane (DCM) or Ethyl Acetate. Avoid alcohols to

prevent transesterification.
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Concentration: 100 µg/mL (trace analysis requires SIM mode, see Step 3).

Step 2: GC-MS Parameters[3]
Column: Non-polar capillary column (e.g., DB-5MS or equivalent), 30m x 0.25mm.

Inlet Temp: 200°C (Keep low to minimize thermal degradation of the sulfinate).

Source Temp: 230°C.

Ionization: Electron Impact (70 eV).

Step 3: Data Acquisition & Logic Check
Run the sample in Scan Mode (m/z 40–200) for identification. Use the following logic gate to

confirm identity:

Check Molecular Ion:

Is M+ = 152?

Suspect Sulfonate (Mesylate).

Is M+ = 136?

Proceed to Step 2.

Check Diagnostic Fragments (for M+ 136):

Is

80 present?

Butyl Methanesulfinate.

Is

79 the base peak (with no 80)?

Butyl Methyl Sulfone.
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Confirmation (SIM Mode):

For high-sensitivity quantitation of the Sulfinate, monitor ions 136, 80, and 57.

For the Sulfonate, monitor 152, 96, and 79.

Step 4: Quality Control
System Suitability: Inject a standard of Butyl Methanesulfonate (commercially available).

Confirm the presence of

96 and 79.

Blank Check: Ensure no memory effects (carryover) of sulfonate, which can mimic sulfinate

signals if degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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